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11-keto Fluprostenol 11-keto Fluprostenol 11-keto Fluprostenol is a prostanoid.
Brand Name: Vulcanchem
CAS No.: 62145-07-7
VCID: VC0160391
InChI: InChI=1S/C23H27F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-20,27-28H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t16-,18-,19-,20+/m1/s1
SMILES: C1C(C(C(C1=O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O
Molecular Formula: C23H27F3O6
Molecular Weight: 456.5 g/mol

11-keto Fluprostenol

CAS No.: 62145-07-7

Cat. No.: VC0160391

Molecular Formula: C23H27F3O6

Molecular Weight: 456.5 g/mol

* For research use only. Not for human or veterinary use.

11-keto Fluprostenol - 62145-07-7

Specification

Description 11-keto Fluprostenol is a prostanoid.
CAS No. 62145-07-7
Molecular Formula C23H27F3O6
Molecular Weight 456.5 g/mol
IUPAC Name (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]-3-oxocyclopentyl]hept-5-enoic acid
Standard InChI InChI=1S/C23H27F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-20,27-28H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t16-,18-,19-,20+/m1/s1
Standard InChI Key MDMHJAKZGBRYTF-KYUUVOLFSA-N
Isomeric SMILES C1[C@@H]([C@@H]([C@H](C1=O)/C=C/[C@H](COC2=CC=CC(=C2)C(F)(F)F)O)C/C=C\CCCC(=O)O)O
SMILES C1C(C(C(C1=O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O
Canonical SMILES C1C(C(C(C1=O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O

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